4-(5-bromo-2-propoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: (4E)-4-[(5-bromo-2-propoxyphenyl)methylidene]-5-methyl-2-phenylpyrazol-3-one
• InChI: InChI=1S/C20H19BrN2O2/c1-3-11-25-19-10-9-16(21)12-15(19)13-18-14(2)22-23(20(18)24)17-7-5-4-6-8-17/h4-10,12-13H,3,11H2,1-2H3/b18-13+
• InChI Key: LJMQCJOFCQPQTD-QGOAFFKASA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)Br)C=C2C(=NN(C2=O)C3=CC=CC=C3)C
• Isomeric SMILES: CCCOC1=C(C=C(C=C1)Br)/C=C/2\C(=NN(C2=O)C3=CC=CC=C3)C
• Molecular Formula: C20H19BrN2O2
• Molecular Weight: 399.3 g/mol

Description

4-(5-bromo-2-propoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as BRPP and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of BRPP is not fully understood. However, it has been suggested that it exerts its effects by modulating various signaling pathways in the body. BRPP has been found to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
BRPP has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and inhibit the activity of certain enzymes and proteins that are involved in the development and progression of diseases. BRPP has also been found to increase the levels of certain neurotransmitters in the brain, which may have implications for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using BRPP in lab experiments include its high yield of synthesis, its well-established chemical structure, and its potential applications in various fields of scientific research. However, the limitations of using BRPP in lab experiments include the lack of knowledge about its mechanism of action and its potential side effects.

Future Directions

There are several future directions for the study of BRPP. One direction is to further investigate its mechanism of action and identify the specific signaling pathways that it modulates. Another direction is to study its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Finally, future studies could investigate the potential use of BRPP in combination with other compounds for the treatment of various diseases.

Synthesis Methods

The synthesis of BRPP has been reported using various methods, including the reaction of 5-bromo-2-propoxybenzaldehyde with 5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one in the presence of a base. Another method involves the reaction of 5-bromo-2-propoxybenzaldehyde with 5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one in the presence of a catalyst. The yield of BRPP obtained using these methods is reported to be high.

Scientific Research Applications

BRPP has been studied extensively for its potential applications in various fields of scientific research. It has been found to exhibit anticancer, anti-inflammatory, and antioxidant properties. BRPP has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.